N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)pentanamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]pentanamide
• InChI: InChI=1S/C20H20FN3O2/c1-3-4-9-19(25)23-18-12-14(10-11-16(18)21)24-13(2)22-17-8-6-5-7-15(17)20(24)26/h5-8,10-12H,3-4,9H2,1-2H3,(H,23,25)
• InChI Key: OQUDSLQCNJBIOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)F
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol

Description

N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)pentanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and properties that make it an attractive candidate for various pharmaceutical applications.

Scientific Research Applications

Antibacterial Applications

The design of novel antibacterial agents utilizes quinolone and quinazoline derivatives, leveraging their potent activity against a range of Gram-positive and Gram-negative bacteria. For example, novel antibacterial agents have been synthesized with significant potency, surpassing that of known drugs like trovafloxacin against resistant strains such as Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus. This showcases the potential of such compounds in addressing antibiotic resistance (Kuramoto et al., 2003).

Anticancer Applications

Research into quinazoline derivatives has yielded compounds with promising anticancer activities. A notable example is the synthesis of α-aminophosphonate derivatives containing a 2-oxoquinoline structure, which demonstrated moderate to high antitumor activities against various cancer cell lines. These compounds, through mechanisms such as cell cycle arrest and induction of apoptosis, offer new avenues for cancer therapy (Fang et al., 2016).

Imaging Applications

In the realm of medical imaging, especially positron emission tomography (PET), quinazoline derivatives have been explored for their utility. An example is the synthesis of [18F]fluoroethylation and [18F]fluorination reactions to create radiotracers for imaging phosphodiesterase 10A (PDE10A) in the human brain. Such compounds offer improved radiochemical yield and quality, highlighting their potential in enhancing diagnostic accuracy for neurodegenerative diseases (Mori et al., 2017).